Cas no 1781422-24-9 (1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine
• CAS No: 1781422-24-9
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6158503
• PubChem ID: 82623583
• Update Time: 2025-06-20

1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine
• 1781422-24-9
• EN300-1908079

• Inchi： 1S/C11H16BrNO/c1-11(2,13)7-8-4-5-9(12)6-10(8)14-3/h4-6H,7,13H2,1-3H3
• InChI Key： FDIAHJSJEHCVLK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CC(C)(C)N

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine

Introduction to 1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine (CAS No. 1781422-24-9)

1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1781422-24-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a 4-bromo-2-methoxyphenyl substituent attached to a secondary amine group on a 2-methylpropan-2-amine backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and methoxy functional groups on the aromatic ring enhances its utility as a synthetic intermediate, particularly in the development of novel therapeutic agents.

The structural motif of 1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine positions it as a valuable scaffold for further derivatization. The bromine atom, located at the para position relative to the methoxy group, facilitates cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This reactivity is particularly relevant in modern drug discovery, where biaryl structures are prevalent in kinase inhibitors and other small-molecule drugs. The secondary amine functionality, on the other hand, can undergo further modifications, including acylation, alkylation, or reduction, to yield compounds with tailored physicochemical properties.

In recent years, there has been a surge in interest regarding molecules with 4-bromo-2-methoxyphenyl cores due to their reported biological activities. For instance, derivatives of this scaffold have been investigated for their potential roles as antitumor agents, antimicrobial agents, and central nervous system (CNS) modulators. The methoxy group at the ortho position relative to the bromine introduces steric and electronic effects that can modulate binding interactions with biological targets. This fine-tuning of structure-property relationships is crucial for optimizing drug-like characteristics such as solubility, permeability, and metabolic stability.

The secondary amine in 1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine also serves as a key pharmacophoric element. Secondary amines are common in bioactive molecules due to their ability to form hydrogen bonds and participate in salt formation, which enhances oral bioavailability. Moreover, this amine can be further functionalized to introduce polar or charged groups, thereby influencing the compound's pharmacokinetic profile. Such modifications are essential for achieving desired pharmacological effects while minimizing off-target interactions.

From a synthetic chemistry perspective, 1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine represents an excellent starting material for constructing more complex molecules. The combination of bromine and secondary amine functionalities allows for multiple synthetic pathways, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. These reactions are well-suited for introducing various substituents at different positions on the aromatic ring or along the aliphatic chain. Such versatility is critical in medicinal chemistry pipelines where rapid access to structurally diverse libraries is often required.

Recent advancements in computational chemistry have further highlighted the importance of 1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine as a building block. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. These insights have guided the design of next-generation inhibitors targeting enzymes such as kinases and phosphodiesterases. By leveraging computational tools alongside experimental validation, researchers can accelerate the discovery of novel therapeutics.

The pharmaceutical industry has shown particular interest in compounds containing biaryl structures, which are often found in high-value drugs used to treat cancer, inflammation, and neurological disorders. The presence of both an aromatic ring with bromine and methoxy substituents and an aliphatic chain with a secondary amine in 1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine makes it an ideal candidate for generating biaryl derivatives through cross-coupling reactions. Such derivatives have been reported to exhibit enhanced binding affinity and improved pharmacological profiles compared to their parent compounds.

In conclusion,1-(4-bromo-2-methoxyphenyl)-2-methylpropan-2-amine (CAS No. 1781422-24-9) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features—comprising a 4-bromo-2-methoxyphenyl aromatic moiety linked to a secondary amine—make it suitable for diverse synthetic applications and biological investigations. As our understanding of structure-function relationships continues to evolve, compounds like this will remain indispensable tools for discovering new therapeutic agents that address unmet medical needs.